molecular formula C9H7BrN2O2 B6257025 methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate CAS No. 1822663-80-8

methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate

Cat. No. B6257025
CAS RN: 1822663-80-8
M. Wt: 255.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate” is a chemical compound with the molecular formula C9H7BrN2O2 . It is a solid substance and is used in various chemical reactions due to its unique structure.


Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H7BrN2O2/c1-14-9(13)6-3-2-4-12-7(10)5-11-8(6)12/h2-5H,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.


Physical And Chemical Properties Analysis

“this compound” is a solid substance . It has a molecular weight of 255.07 . The compound should be stored in an inert atmosphere at 2-8°C .

Scientific Research Applications

Methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate has been studied for its potential applications in a variety of scientific fields, including medicine and biochemistry. It has been found to have anti-inflammatory and antioxidant activities, as well as the ability to inhibit the growth of certain types of cancer cells. In addition, it has been used in the synthesis of other compounds, such as aminopyridines, and has been studied for its potential use as an insecticide.

Advantages and Limitations for Lab Experiments

Methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and is relatively stable in aqueous solutions. It also has a wide range of biological activities, making it useful for a variety of experiments. However, it is also important to note that this compound is toxic and should be handled with care.

Future Directions

There are a number of potential future directions for research into methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate. These include further research into its anti-cancer and anti-inflammatory properties, as well as its potential use as an insecticide. In addition, further research could be conducted into its mechanism of action and its potential use in the synthesis of other compounds. Finally, further research could be conducted into its toxicity and potential side effects.

Synthesis Methods

Methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate can be synthesized using a variety of methods. One method involves the reaction of methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylic acid with an alkylating agent, such as dimethyl sulfate, in an aqueous solution. The reaction produces a salt of the desired compound, which can then be purified by recrystallization. Other methods involve the use of a variety of reagents, such as bromine and potassium hydroxide, to produce the desired compound.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate involves the bromination of 2-aminopyridine followed by the condensation with ethyl 2-bromoacetate to form the intermediate, which is then esterified with methanol to yield the final product.", "Starting Materials": [ "2-aminopyridine", "bromine", "ethyl 2-bromoacetate", "sodium hydroxide", "methanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: Bromination of 2-aminopyridine with bromine in the presence of sodium hydroxide to yield 2-bromo-1H-pyrido[2,3-b]pyridine", "Step 2: Condensation of 2-bromo-1H-pyrido[2,3-b]pyridine with ethyl 2-bromoacetate in the presence of potassium carbonate to form the intermediate ethyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate", "Step 3: Esterification of ethyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate with methanol in the presence of sulfuric acid to yield the final product, methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate", "Step 4: Purification of the final product by recrystallization from diethyl ether and water" ] }

CAS RN

1822663-80-8

Molecular Formula

C9H7BrN2O2

Molecular Weight

255.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.